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molecular formula C6H2Br3N3 B1601808 3,6,8-Tribromoimidazo[1,2-a]pyrazine CAS No. 63744-24-1

3,6,8-Tribromoimidazo[1,2-a]pyrazine

Cat. No. B1601808
CAS RN: 63744-24-1
M. Wt: 355.81 g/mol
InChI Key: KOYWJTGSMJPNFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05028605

Procedure details

A solution of 0.8 g (2.9 mmol) of 6,8-dibromoimidazo[1,2-a]pyrazine and 1.2 g of N-bromosuccinimide in 40 ml of chloroform is brought to reflux for two hours. After being cooled, the organic solution is treated with aqueous Na2CO3 solution. The chloroform phase is collected and then evaporated. 1 g -(Yld=97%) of 3,6,8-tribromoimidazo[1,2-a]pyrazine (m.p. 161° C.) is obtained.
Name
6,8-dibromoimidazo[1,2-a]pyrazine
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
1.2 g
Type
reactant
Reaction Step Two
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
chloroform
Quantity
40 mL
Type
solvent
Reaction Step Four
Name
3,6,8-tribromoimidazo[1,2-a]pyrazine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[N:3]=[C:4]([Br:11])[C:5]2[N:6]([CH:8]=[CH:9][N:10]=2)[CH:7]=1.[Br:12]N1C(=O)CCC1=O.C([O-])([O-])=O.[Na+].[Na+]>C(Cl)(Cl)Cl>[Br:12][C:8]1[N:6]2[CH:7]=[C:2]([Br:1])[N:3]=[C:4]([Br:11])[C:5]2=[N:10][CH:9]=1 |f:2.3.4|

Inputs

Step One
Name
6,8-dibromoimidazo[1,2-a]pyrazine
Quantity
0.8 g
Type
reactant
Smiles
BrC=1N=C(C=2N(C1)C=CN2)Br
Step Two
Name
N-bromosuccinimide
Quantity
1.2 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Step Three
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Step Four
Name
chloroform
Quantity
40 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux for two hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
After being cooled
CUSTOM
Type
CUSTOM
Details
The chloroform phase is collected
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Name
3,6,8-tribromoimidazo[1,2-a]pyrazine
Type
product
Smiles
BrC1=CN=C2N1C=C(N=C2Br)Br

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.